Gallium(3+) perchlorate

• CAS No.: 19854-31-0
• Molecular Formula: Cl3GaO12
• Molecular Weight: 169.17 g/mol
• IUPAC Name: gallium;perchlorate
• InChI: InChI=1S/ClHO4.Ga/c2-1(3,4)5;/h(H,2,3,4,5);/q;+3/p-1
• InChI Key: HPVPDKXGJMBPOD-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)(=O)=O.[Ga+3]

Description

Gallium(3+) perchlorate, or gallium triperchlorate, is an inorganic compound with the molecular formula Cl₃GaO₁₂ and a molecular weight of 368.06 g/mol . Its CAS registry number is 81029-07-4, and it is commonly encountered as a hydrate (e.g., gallium(III) perchlorate hydrate) in research settings . The compound’s IUPAC name is gallium(3+) triperchlorate, and its structure consists of a central gallium ion coordinated by three perchlorate (ClO₄⁻) anions.

This compound is primarily utilized in specialized chemical syntheses and as a high-purity redox reagent . Its applications may overlap with those of other gallium salts (e.g., catalysis, materials science), though explicit studies on its biological or industrial roles are sparse in the literature reviewed.

Scientific Research Applications

Biomedical Applications

1.1 Anticancer Properties

Gallium compounds, including gallium(3+) perchlorate, are being investigated for their anticancer properties. Gallium ions can mimic iron, disrupting iron-dependent processes in cancer cells. Research indicates that gallium nitrate, a related compound, has demonstrated efficacy against non-Hodgkin’s lymphoma and bladder cancer in clinical trials . The ability of gallium to inhibit tumor cell proliferation makes it a candidate for developing new cancer therapies.

1.2 Antimicrobial Activity

Gallium ions have shown promise as antimicrobial agents. They interfere with bacterial metabolism by substituting for iron, which is essential for bacterial growth. This mechanism can lead to the death of pathogenic bacteria, making this compound a potential candidate for treating infections caused by antibiotic-resistant strains . Studies have indicated that combining gallium with existing antibiotics can enhance their effectiveness against resistant bacteria .

Analytical Chemistry Applications

2.1 Sensing Techniques

This compound has been utilized in novel sensing techniques due to its distinct optical properties. For instance, a colorimetric method using gold nanoparticles has been developed to detect Ga(III) concentrations effectively. This method allows for the detection of gallium in environmental samples with high selectivity and sensitivity . The technique demonstrates a linear response over a wide concentration range and could be applied in monitoring environmental contamination.

2.2 Spectroscopic Studies

Raman spectroscopy studies on this compound solutions reveal insights into its hydration and stability in aqueous environments. The vibrational modes observed provide critical data on the compound's interactions at various temperatures and concentrations . Such spectroscopic analyses are essential for understanding the physicochemical properties of gallium compounds.

Material Science Applications

3.1 Semiconductor Industry

Gallium compounds, including this compound, are relevant in the semiconductor industry due to their electronic properties. Gallium arsenide (GaAs), derived from gallium, is extensively used in high-frequency and optoelectronic devices. While this compound itself may not be directly used as a semiconductor material, its derivatives contribute significantly to this field .

3.2 Development of New Materials

Research is ongoing into the use of gallium-based complexes for creating new materials with enhanced properties. These materials may find applications in drug delivery systems or as scaffolds for tissue engineering due to their biocompatibility and ability to release therapeutic agents over time .

Summary Table of Applications

Application Area	Specific Use	Notes
Biomedical	Anticancer therapy	Effective against non-Hodgkin’s lymphoma and bladder cancer .
	Antimicrobial activity	Interferes with bacterial iron metabolism .
Analytical Chemistry	Sensing techniques	Colorimetric detection using gold nanoparticles .
	Spectroscopic studies	Insights into hydration and stability .
Material Science	Semiconductor applications	Gallium compounds are crucial in electronics .
	Development of new materials	Potential for drug delivery and tissue engineering .

Comparison with Similar Compounds

Gallium(III) Nitrate

Molecular Formula: Ga(NO₃)₃ Molecular Weight: 255.74 g/mol Key Properties and Applications:

• Mechanism of Action: Gallium nitrate inhibits the iron-dependent M2 subunit of ribonucleotide reductase, a critical enzyme in DNA synthesis. This inhibition arises from both iron deprivation and direct interaction with the enzyme .
• Therapeutic Use: In hepatocellular carcinoma (HCC) cell lines, gallium nitrate exhibits dose-dependent antiproliferative activity with IC₅₀ values of 60–250 µM after six days of exposure .
• Limitations: Lower potency compared to gallium maltolate (GaM), an orally bioavailable derivative with IC₅₀ values of 25–35 µM in the same cell lines .

Gallium(III) Chloride

Molecular Formula: GaCl₃
Molecular Weight: 176.08 g/mol
Key Properties and Applications:

• Lewis Acid Behavior: Widely used in organometallic chemistry to synthesize precursors like trimethylgallium, which are critical in semiconductor manufacturing .
• Toxicity: Acute human toxicity data are rare, though it is classified as hazardous due to its corrosive nature .

Iron(III) Perchlorate

Molecular Formula: Fe(ClO₄)₃
Molecular Weight: 354.20 g/mol
Key Properties:

• Ionic Similarities: Shares comparable activity coefficients with gallium(3+) perchlorate due to similar ionic radii and charge density, enabling extrapolation of physical data (e.g., solubility, osmotic coefficients) in mixed electrolyte systems .
• Applications: Used in electrochemical studies and as an oxidizing agent, though direct comparisons with gallium perchlorate in catalytic or biological contexts are undocumented.

Other Gallium Salts

• Gallium(III) Sulfate (Ga₂(SO₄)₃): Limited data on applications, though likely used in niche industrial processes.
• Gallium(III) Oxide (Ga₂O₃): A wide-bandgap semiconductor material, contrasting with gallium perchlorate’s role in solution-phase chemistry .

Data Tables

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Notable Research Findings
This compound	Cl₃GaO₁₂	368.06	Redox reagent, chemical synthesis	Ionic behavior inferred from Fe³⁺ systems
Gallium(III) nitrate	Ga(NO₃)₃	255.74	Anticancer therapy, enzyme inhibition	IC₅₀: 60–250 µM in HCC cells
Gallium(III) chloride	GaCl₃	176.08	Organometallic synthesis, semiconductors	Key precursor for trimethylgallium
Iron(III) perchlorate	Fe(ClO₄)₃	354.20	Electrochemistry, oxidation reactions	Activity coefficients similar to Ga³⁺

Research Findings and Mechanistic Insights

• Ribonucleotide Reductase Inhibition: Both gallium nitrate and perchlorate likely disrupt DNA synthesis via iron mimicry, though direct evidence for gallium perchlorate’s enzyme interaction requires further study .
• Therapeutic Potency: Gallium maltolate (GaM) outperforms gallium nitrate in HCC treatment due to enhanced bioavailability and apoptosis induction at lower concentrations (30 µM ) .
• Ionic Behavior: The substitution of gallium perchlorate data for iron perchlorate in thermodynamic models underscores their physicochemical similarities, though stability and solubility differences may exist .

Q & A

Q. What experimental methods are recommended for characterizing the hydration structure of Ga³⁺ in perchlorate solutions?

Answer: Raman spectroscopy and ⁷¹Ga NMR spectroscopy are primary techniques for probing the hydration shell of Ga³⁺. These methods, combined with density functional theory (DFT) and ab initio molecular orbital calculations, reveal octahedral [Ga(H₂O)₆]³⁺ clusters in aqueous perchlorate solutions. For instance, Raman spectra can identify symmetric stretching modes of Ga–O bonds (~450 cm⁻¹), while ⁷¹Ga NMR chemical shifts correlate with hydration dynamics .

Q. How does the ionic radius of Ga³⁺ influence its hydration properties in perchlorate media compared to Al³⁺ and In³⁺?

Answer: The hydration shell strength decreases with increasing ionic radius within the gallium subgroup (Al³⁺ < Ga³⁺ < In³⁺). Viscosity and density measurements show that Ga³⁺ forms weaker hydrogen-bonded networks than Al³⁺ due to its larger radius, resulting in lower relative activation energy of aqueous flow. This trend is critical for designing electrolyte solutions with tailored transport properties .

Q. What are the standard protocols for synthesizing high-purity Ga(ClO₄)₃ hydrate in laboratory settings?

Answer: Ga(ClO₄)₃ is typically prepared by dissolving gallium oxide (Ga₂O₃) in concentrated perchloric acid (HClO₄) under controlled heating. The solution is evaporated to yield hydrated crystals, which are purified via recrystallization in anhydrous ethanol. Purity verification requires ICP-MS or ion chromatography to exclude contaminants like nitrate or sulfate .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in reported hydration numbers for Ga³⁺ in perchlorate vs. sulfate/nitrate systems?

Answer: Molecular dynamics (MD) simulations and DFT calculations address discrepancies by accounting for anion-specific effects. For example, sulfate’s stronger coordination disrupts Ga³⁺’s primary hydration shell, reducing effective hydration numbers compared to weakly coordinating perchlorate. These models must incorporate solvent polarization and ion-pairing dynamics .

Q. What methodological challenges arise when quantifying trace Ga(ClO₄)₃ in environmental matrices using HPLC/ESI-MS?

Answer: Matrix interference (e.g., organic matter in soil) can suppress ionization efficiency. A validated approach includes solid-phase extraction (SPE) with anion-exchange cartridges and isotope dilution (e.g., ⁶⁹Ga-enriched internal standards). Method detection limits (MDLs) < 0.1 µg/L are achievable with collision-induced dissociation (CID) to fragment ClO₄⁻ (m/z 99) .

Q. Why do viscosity trends for Ga³⁺ perchlorate solutions deviate from classical Einstein’s equation?

Answer: Einstein’s model assumes spherical ions, but Ga³⁺’s structured hydration shell induces non-Newtonian behavior at high concentrations (>0.5 M). Rheological studies paired with neutron scattering reveal shear-thinning due to disrupted hydrogen-bond networks. Activation energy calculations (Arrhenius plots) further distinguish between short-range (hydration) and long-range (ionic) interactions .

Safety and Best Practices

Q. What safety protocols are essential for handling Ga(ClO₄)₃ in synthetic workflows?

Answer: Use fume hoods and non-sparking tools to prevent perchlorate dust ignition. Acute exposure risks include dermatitis and respiratory irritation; PPE (gloves, goggles) and emergency showers are mandatory. Waste must be neutralized with sodium bicarbonate before disposal to avoid explosive perchlorate accumulation .

Comparative and Methodological Studies

Q. How does the coordination chemistry of Ga³⁺ in perchlorate differ from its nitrate or sulfate counterparts?

Answer: Perchlorate’s weak coordination preserves the [Ga(H₂O)₆]³⁺ structure, while nitrate (bidentate) and sulfate (tridentate) partially displace water ligands. X-ray absorption spectroscopy (XAS) and EXAFS can quantify ligand exchange rates, revealing sulfate’s higher stability constant (log K ~3.5) compared to perchlorate (log K <1) .